![molecular formula C8H6BrN B1292480 3-Bromo-2-methylbenzonitrile CAS No. 52780-15-1](/img/structure/B1292480.png)
3-Bromo-2-methylbenzonitrile
Overview
Description
3-Bromo-2-methylbenzonitrile, also known as 2-bromo-3-methylbenzonitrile or 2-bromo-3-methylbenzamide, is an organic compound with the chemical formula C7H5BrN. It is a colorless, water-soluble, crystalline solid and is highly reactive. This compound is used in a variety of scientific applications, including synthesis and analysis of organic compounds, as well as in biochemical and physiological studies. This article will provide an overview of this compound, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Experimental and Theoretical Spectroscopic Investigations
A study conducted by Ajaypraveenkumar et al. (2018) explored the electronic structure, vibrational properties, and other characteristics of 4-Bromo-3-methylbenzonitrile using Density Functional Theory (DFT) and spectroscopic methods. This research demonstrates the potential of substituted benzonitriles, including 3-Bromo-2-methylbenzonitrile, in understanding molecular geometry and electronic properties, which are crucial in various fields of chemistry and material science (Shajikumar & Raman, 2018).
Application in Radiochemical Synthesis
Guo et al. (2008) discussed the use of meta-halo-methylbenzonitrile derivatives, similar in structure to this compound, in the synthesis of radiochemicals. Their work on microwave-induced nucleophilic fluorination on aromatic rings highlights the importance of halogenated benzonitriles in synthesizing compounds for radiolabeling, which is significant in medical imaging and pharmaceutical research (Guo et al., 2008).
Halodeboronation Studies
Szumigala et al. (2004) investigated the halodeboronation of aryl boronic acids, including the synthesis of bromo-fluorobenzonitriles. This research is relevant to understanding the chemical pathways and methodologies in synthesizing various halogenated benzonitriles, like this compound, which can be applied in organic synthesis and material science (Szumigala et al., 2004).
Photodegradation Studies
Kochany et al. (1990) examined the environmental photodecomposition of bromoxynil, a compound structurally related to this compound. Their study provides insights into the behavior of such compounds under various environmental conditions, which is critical in assessing their stability and impact in ecological and agricultural applications (Kochany et al., 1990).
Synthesis and Application in Herbicides
Research by Subbarayappa et al. (2010) focused on the high atom efficient and environment-friendly preparation of herbicides, including bromoxynil. This work highlights the synthesis and application of halogenated benzonitriles in the development of agricultural products, demonstrating the versatility of compounds like this compound in practical applications (Subbarayappa et al., 2010).
Safety and Hazards
Mechanism of Action
Mode of Action
This can lead to changes in the function of proteins or other biomolecules .
Biochemical Pathways
They may interfere with the function of proteins or other biomolecules, disrupting normal cellular processes .
Pharmacokinetics
It’s known that the compound is a solid at room temperature . Its bioavailability would depend on factors such as its solubility, stability, and the method of administration.
Properties
IUPAC Name |
3-bromo-2-methylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJMRAGHVKBZNAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20634023 | |
Record name | 3-Bromo-2-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20634023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52780-15-1 | |
Record name | 3-Bromo-2-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20634023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-2-methylbenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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